Cas no 1427416-33-8 (5-Bromo-4-fluoro-2-methylbenzoic acid)

• Product Name: 5-Bromo-4-fluoro-2-methylbenzoic acid
• CAS No: 1427416-33-8
• MF: C₈H₆BrFO₂
• MW: 233.034445285797
• MDL: MFCD23712112
• CID: 4599068
• PubChem ID: 75488625
• Update Time: 2024-11-02

5-Bromo-4-fluoro-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-fluoro-2-methylbenzoic acid
• 5-Bromo-4-fluoro-2-methyl-benzoic acid
• 5-Bromo-4-fluoro-2-methylbenzoicacid
• AS-41136
• 1427416-33-8
• EN300-192581
• CS-0112810
• MFCD23712112
• AKOS023787876
• DB-206925
• SCHEMBL17244916

• MDL： MFCD23712112
• Inchi： 1S/C8H6BrFO2/c1-4-2-7(10)6(9)3-5(4)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： OFPHIASYPPAEEH-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C)=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 231.95352g/mol
• Monoisotopic Mass: 231.95352g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3